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Compound of Interest

Compound Name: Aluminum-26

Cat. No.: B1230959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety protocols and logistical plans for the handling

and disposal of Aluminum-26 (Al-26). Adherence to these procedures is essential for ensuring

a safe laboratory environment and minimizing exposure to radiation.

Aluminum-26 is a radioactive isotope that decays via positron emission and electron capture

to stable Magnesium-26.[1][2] This decay process is accompanied by the emission of gamma

rays and X-rays.[1][3] With a long half-life of approximately 717,000 years, careful handling and

disposal are paramount.[2][4][5]

Radiological Data
A summary of the key radiological data for Aluminum-26 is presented below for easy

reference.
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Property Value

Half-Life 7.17 x 10^5 years[1][5]

Primary Emissions Positron (β+), Gamma (γ), X-rays[1][2][3]

Beta Energy (Max) 1.174 MeV (82% abundance)[6]

Gamma Energies
1.809 MeV (100% abundance), 0.511 MeV

(164%), 1.130 MeV (3%)[6]

Specific Activity 4.19 x 10^5 Ci/g[6]

Critical Organ Red Marrow[6]

Routes of Intake
Ingestion, inhalation, puncture, wound, skin

absorption[6]

Personal Protective Equipment (PPE)
The minimum required PPE when handling Aluminum-26 includes disposable gloves, a lab

coat, and safety glasses.[6][7] It is crucial to remove and discard any potentially contaminated

PPE before leaving the designated radioactive material use area.[6][7]

Core PPE Requirements:

Lab Coat: To protect skin and clothing from contamination.

Safety Glasses: To shield the eyes from potential splashes.

Disposable Gloves: To prevent skin contact with radioactive material.

Experimental Protocols: Safe Handling and Shielding
To minimize external exposure, it is essential to reduce exposure time, increase the distance

from the radiation source, and use appropriate shielding.[6][7]

Shielding:

Due to the emission of high-energy gamma rays, significant shielding is required. It is

recommended to store Aluminum-26 behind at least 2 inches (approximately 5 cm) of lead
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shielding.[1][6][7]

Waste containers should also be shielded as needed to maintain an accessible dose rate

that is As Low As Reasonably Achievable (ALARA) and less than 2 mR/hr.[6]

Handling Procedures:

Designate Work Area: Clearly define radioactive material use areas with tape labeled

"radioactive".[6]

Protect Surfaces: Cover laboratory benches with plastic-backed absorbent paper, changing it

periodically or when contaminated.[6][7]

Use Indirect Handling Tools: Employ tongs or other remote handling tools for unshielded

sources and contaminated vessels to avoid direct hand contact.[6][7]

Monitor Radiation Levels: An operational survey meter, such as a Geiger-Mueller with a

pancake probe, must be present and turned on in the work area whenever Aluminum-26 is

handled.[6][7]

Dosimetry: Always wear radiation dosimetry monitoring badges (body and ring) when

handling Aluminum-26.[6][7]

Disposal Plan
Proper disposal of radioactive waste is critical. Adhere to your institution's specific waste

handling and disposal procedures.[6]

Key Disposal Considerations:

Waste Segregation: Avoid generating mixed waste (combinations of radioactive, biological,

and chemical waste).[6][7]

Labeling: All radioactive waste containers must be clearly labeled with the radioactive

symbol, the isotope (Al-26), the activity level, and the date.

Liquid Waste: Do not pour measurable quantities of radioactive material down the drain.[6]

Contact your institution's Environmental Health and Safety (EHS) department for liquid waste
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disposal needs.[7]

Solid Waste: Place contaminated solid waste, such as gloves and absorbent paper, in

designated and appropriately shielded radioactive waste containers.

Visualized Workflows and Relationships
To further clarify the necessary procedures and logical relationships, the following diagrams are

provided.

Figure 1: Personal Protective Equipment (PPE) Workflow for Handling Al-26
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Caption: PPE workflow for handling Aluminum-26.

Figure 2: Decision Tree for Al-26 Waste Disposal
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Caption: Decision tree for Aluminum-26 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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